Cas no 118313-35-2 (5-methoxy-1,2-dihydroisoquinolin-1-one)

5-Methoxy-1,2-dihydroisoquinolin-1-one is a heterocyclic organic compound featuring a fused isoquinoline core with a methoxy substituent at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework and electron-rich aromatic system enhance its utility in constructing complex molecules, particularly in medicinal chemistry for targeting CNS-related pathways. The compound's stability under standard conditions and compatibility with common synthetic transformations further underscore its versatility. Researchers favor it for its well-defined physicochemical properties, facilitating precise modifications in drug discovery and development. Its applications extend to material science, where its structural motifs contribute to advanced functional materials.
5-methoxy-1,2-dihydroisoquinolin-1-one structure
118313-35-2 structure
Product Name:5-methoxy-1,2-dihydroisoquinolin-1-one
CAS No:118313-35-2
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD00713157
CID:1029050
PubChem ID:928820
Update Time:2025-06-12

5-methoxy-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxyisoquinolin-1(2H)-one
    • 1(2H)-isoquinolinone, 5-methoxy-
    • 5-Methoxy-2H-isoquinolin-1-one
    • 5-methoxy-1,2-dihydroisoquinolin-1-one
    • SCHEMBL13729970
    • 5-Methoxy-1(2H)-isoquinolinone
    • 5-Methoxy-2H-isoquinolin-1-one, AldrichCPR
    • SCHEMBL1536501
    • Z1201620504
    • AKOS005208558
    • EN300-201983
    • AB06974
    • F2621-0727
    • AS-38982
    • Oprea1_045149
    • DTXSID20358979
    • 118313-35-2
    • DB-061275
    • MFCD00713157
    • JTIMZAUBSBUCNK-UHFFFAOYSA-N
    • MDL: MFCD00713157
    • Inchi: 1S/C10H9NO2/c1-13-9-4-2-3-8-7(9)5-6-11-10(8)12/h2-6H,1H3,(H,11,12)
    • InChI Key: JTIMZAUBSBUCNK-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2C(NC=CC=21)=O

Computed Properties

  • Exact Mass: 175.06337
  • Monoisotopic Mass: 175.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 438.5±45.0 °C at 760 mmHg
  • Flash Point: 219.0±28.7 °C
  • Refractive Index: 1.574
  • PSA: 38.33
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-methoxy-1,2-dihydroisoquinolin-1-one Security Information

5-methoxy-1,2-dihydroisoquinolin-1-one Pricemore >>

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Additional information on 5-methoxy-1,2-dihydroisoquinolin-1-one

Comprehensive Overview of 5-Methoxy-1,2-dihydroisoquinolin-1-one (CAS No. 118313-35-2)

5-Methoxy-1,2-dihydroisoquinolin-1-one (CAS No. 118313-35-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoquinolinone backbone, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The growing interest in 5-methoxy derivatives stems from their ability to interact with various enzymatic systems. For instance, this compound has been explored for its role in inhibiting specific enzymes involved in inflammatory responses. Its methoxy group at the 5-position enhances its lipophilicity, potentially improving its bioavailability—a key factor in drug design. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in high-throughput screening and computational chemistry. 5-Methoxy-1,2-dihydroisoquinolin-1-one fits into this niche due to its manageable molecular weight and synthetic accessibility. Its scaffold versatility allows for derivatization, making it a valuable building block in medicinal chemistry. This aligns with frequent search queries like "isoquinolinone derivatives in drug discovery" and "methoxy-substituted heterocycles."

From a synthetic perspective, the compound’s preparation often involves Pictet-Spengler cyclization or microwave-assisted synthesis, methods frequently discussed in organic chemistry forums. Its crystallographic data and spectroscopic profiles (e.g., NMR, IR) are well-documented, aiding in quality control for industrial-scale production. These details cater to professionals searching for "CAS 118313-35-2 characterization" or "5-methoxy-1,2-dihydroisoquinolin-1-one synthesis protocol."

Beyond pharmaceuticals, 5-Methoxy-1,2-dihydroisoquinolin-1-one has potential applications in material science, particularly in designing organic semiconductors. Its conjugated system and electron-donating methoxy group contribute to charge transport properties, a hot topic in green energy research. This multidisciplinary relevance addresses trending searches such as "heterocycles in optoelectronics" and "sustainable organic materials."

In summary, 5-Methoxy-1,2-dihydroisoquinolin-1-one (CAS No. 118313-35-2) exemplifies the intersection of chemistry and innovation. Its dual utility in life sciences and advanced materials ensures its continued prominence in scientific literature and industrial applications. For researchers, this compound represents a versatile tool to address challenges in drug development and renewable technology—answering the call for solutions to modern global health and environmental concerns.

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